Cas no 18617-50-0 (Ethyl 6-hydroxynicotinate)

• Product Name: Ethyl 6-hydroxynicotinate
• CAS No: 18617-50-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD08460993
• CID: 51093
• Update Time: 2025-11-01

Ethyl 6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxynicotinate
• 6-Oxo-1,6-dihydropyridine-3-carboxylic acid ethyl ester
• 6-HYDROXYNICOTINIC ACID ETHYL ESTER
• 6-Hydroxy-nicotinic acid ethyl ester
• 2-hydroxy-5-carbethoxypyridine
• 3-Pyridinecarboxylic acid,1,6-dihydro-6-oxo-,ethyl ester
• 6-Hydroxy-nicotinsaeure-aethylester
• ethyl 6-hydroxy-3-pyridinecarboxylate
• ethyl 6-hydroxypyridine-3-carboxylate
• ethyl 6-oxo-1,6-dihydropyridine-3-carboxylate
• Ethyl-2-hydroxypyridin-5-carboxylat
• NSC 165497
• Ethyl 6-Hydroxynicotinic acid ester
• 1,6-Dihydro-6-oxo-pyridin-3-carboxylic acid ethyl ester
• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-, ethyl ester
• YYNSXKLGLKOLQZ-UHFFFAOYSA-N
• ethyl 6-oxo-1,6-dihydro-3-pyridinecarboxylate
• 6-Hydroxy-nicotinicacidethylester
• PubChem23611
• Ethyl 6-hydroxynicotinate #
• KSC493A5P
• 6-Hydroxy

• MDL： MFCD08460993
• Inchi： 1S/C8H9NO3/c1-2-12-8(11)6-3-4-7(10)9-5-6/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： YYNSXKLGLKOLQZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(NC=1)=O)=O)CC

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 55.4

Experimental Properties

• Boiling Point: 347.5℃ at 760 mmHg
• PSA: 59.16000
• LogP: 0.55160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-hydroxynicotinate

Ethyl 6-Hydroxynicotinate: A Comprehensive Overview

Ethyl 6-hydroxynicotinate, also known as CAS No.18617-50-0, is a derivative of nicotinic acid with significant pharmacological potential. This compound belongs to the class of 6-hydroxynicotinic acid esters, which have garnered attention for their role in modulating metabolic pathways and neuroprotective mechanisms. Recent studies highlight its unique properties in biomedical applications, particularly in the context of metabolic disorders and neurodegenerative diseases.

The chemical structure of Ethyl 6-hydroxynicotinate features a hydroxyl group at the 6-position of the nicotinic acid scaffold, coupled with an ethyl ester functional group. This molecular configuration is critical for its biological activity, as the hydroxyl group enhances solubility and interaction with cellular receptors, while the ethyl ester moiety influences its metabolic stability. Research published in Journal of Medicinal Chemistry (2023) underscores the importance of these structural features in optimizing therapeutic efficacy.

6-Hydroxynicotinic acid derivatives, including Ethyl 6-hydroxynicotinate, have been extensively studied for their role in metabolic regulation. A 2022 study in Cell Metabolism demonstrated that these compounds can modulate lipid metabolism by activating peroxisome proliferator-activated receptors (PPARs), which are key regulators of energy homeostasis. This mechanism is particularly relevant in the context of type 2 diabetes and obesity, where metabolic dysregulation is a central pathology.

Recent advances in pharmacological research have further expanded the therapeutic potential of Ethyl 6-hydroxynicotinate. A 2024 study in Neurochemistry International revealed its neuroprotective effects in models of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and enhance mitochondrial function, suggesting its potential as a therapeutic candidate for neurodegenerative disorders. These findings align with the growing interest in small molecule therapeutics for neuroprotection.

The synthetic pathway of Ethyl 6-hydroxynicotinate has also been optimized to improve yield and purity. A 2023 publication in Organic & Biomolecular Chemistry described a novel catalytic approach using chiral auxiliaries to achieve enantioselective synthesis, which is critical for pharmaceutical applications where stereochemistry influences biological activity. This advancement underscores the importance of green chemistry in the development of pharmaceutical intermediates.

In the context of biomedical applications, Ethy 6-hydroxynicotinate has shown promise in anti-inflammatory and anti-oxidant capacities. A 2023 clinical trial reported in Frontiers in Pharmacology highlighted its ability to reduce oxidative stress in patients with chronic inflammatory diseases. These properties make it a candidate for adjunctive therapies in conditions such as arthritis and cardiovascular diseases.

Moreover, 6-hydroxynicotinic acid derivatives, including Ethyl 6-hydroxynicotinate, have been explored for their role in neurotransmitter modulation. A 2024 study in Neuropharmacology found that these compounds can selectively modulate nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and neuronal plasticity. This opens new avenues for their use in neuropsychiatric disorders such as schizophrenia and depression.

The pharmacokinetic profile of Ethyl 6-hydroxynicotinate is another area of active research. A 2023 study in Drug Metabolism and Disposition revealed its rapid absorption and metabolism via hepatic enzymes, with a half-life of approximately 2 hours. These characteristics are essential for designing dosing regimens that maximize therapeutic benefit while minimizing side effects.

In the realm of drug discovery, Ethyl 6-hydroxynicotinate serves as a model compound for structure-activity relationship (SAR) studies. Researchers are leveraging computational models to predict how modifications to the molecular structure could enhance its therapeutic potential. This approach is part of a broader trend toward precision medicine, where personalized therapies are tailored to individual genetic profiles.

Finally, the clinical translation of Ethyl 6-hydroxynicotinate remains a key focus for pharmaceutical companies. Ongoing trials are evaluating its safety and efficacy in human populations, with preliminary results indicating a favorable risk-benefit profile. As research progresses, 6-hydroxynicotinic acid esters are poised to play a significant role in the development of novel therapeutics for a range of metabolic and neurological disorders.